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Introduction

2,6-Dimethylbenzylamine is a substituted aromatic amine that serves as a valuable and highly
specific building block in organic synthesis. Its unique steric hindrance, provided by the two
methyl groups ortho to the aminomethyl substituent, imparts distinct reactivity and
conformational properties, making it a strategic choice in the design of complex molecules,
particularly within the pharmaceutical and materials science sectors. This guide provides a
comprehensive overview of its chemical identity, a detailed protocol for its synthesis, its
physicochemical properties, key applications, and essential safety information for researchers
and drug development professionals.

Core Identification and Chemical Properties

2,6-Dimethylbenzylamine is identified by the CAS Number 74788-82-2.[1][2] Its molecular
structure consists of a benzylamine core with two methyl groups at positions 2 and 6 of the
benzene ring.

Molecular and Physicochemical Data
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A summary of the key identification and computed physicochemical properties is presented
below. Experimental data for properties such as boiling point and density are not consistently
reported in publicly available literature; therefore, computed values are provided for guidance.

Property Value Source
CAS Number 74788-82-2 [11[2]
Molecular Formula CoH13N [2]
Molecular Weight 135.21 g/mol [2]
(2,6-
IUPAC Name ) ) [2]
dimethylphenyl)methanamine
2,6-
Synonyms ] ]
Dimethylbenzenemethanamine
Monoisotopic Mass 135.1048 g/mol [2]
XLogP3 15 [2]
Topological Polar Surface Area  26.0 A2 [2]

Synthesis of 2,6-Dimethylbenzylamine

The most direct and industrially relevant method for the synthesis of 2,6-Dimethylbenzylamine
is the catalytic hydrogenation of its corresponding nitrile, 2,6-dimethylbenzonitrile. This
transformation is highly efficient and atom-economical, proceeding with high selectivity towards
the primary amine under optimized conditions. Alternative methods, such as reduction with
chemical hydrides like lithium aluminum hydride (LiAlH4), are also effective, particularly on a
laboratory scale.[3]

Synthetic Workflow: Catalytic Hydrogenation

The workflow involves the reduction of the nitrile group (-C=N) to a primary amine group (-
CH2NH32) using high-pressure hydrogen gas in the presence of a metal catalyst.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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